Cas no 1859-51-4 (Benzeneacetic acid, a-[(phenylmethyl)amino]-)

Benzeneacetic acid, a-[(phenylmethyl)amino]- structure
1859-51-4 structure
Product Name:Benzeneacetic acid, a-[(phenylmethyl)amino]-
CAS No:1859-51-4
MF:C15H15NO2
MW:241.285104036331
CID:1379660
PubChem ID:2826470
Update Time:2025-04-20

Benzeneacetic acid, a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-[(phenylmethyl)amino]-
    • (Benzylamino)Phenylacetic Acid
    • 2-(benzylamino)-2-phenylacetic acid
    • N-Benzyl-α-phenylglycine
    • LCRCODPYSHSWAR-UHFFFAOYSA-N
    • (benzylamino)(phenyl)acetic acid
    • AKOS005796973
    • (benzylamino)phenylacetic acid, AldrichCPR
    • SCHEMBL1696017
    • 1859-51-4
    • DA-27879
    • MDL: MFCD00445955
    • Inchi: 1S/C15H15NO2/c17-15(18)14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10,14,16H,11H2,(H,17,18)
    • InChI Key: LCRCODPYSHSWAR-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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